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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of (1R,2R)-2-PCCA
hydrochloride, a potent and selective agonist for the orphan G protein-coupled receptor 88
(GPR88). This document details its mechanism of action, key experimental protocols, and its
application in neuroscience research, with a focus on its potential as a therapeutic agent for
central nervous system disorders.

Introduction to (1R,2R)-2-PCCA Hydrochloride

(1R,2R)-2-PCCA hydrochloride is a diastereomer of 2-PCCA and a small molecule agonist of
the GPR88 receptor.[1] GPR88 is predominantly expressed in the striatum, a key brain region
involved in motor control, reward, and cognition.[2] Due to its specific expression pattern and
its role in modulating dopaminergic and glutamatergic signaling, GPR88 has emerged as a
promising therapeutic target for various neurological and psychiatric disorders.[2][3] (1R,2R)-2-
PCCA hydrochloride serves as a critical pharmacological tool to investigate the physiological
and pathological functions of GPR88.

Chemical Properties and Synthesis
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While a detailed, step-by-step synthesis protocol for (1R,2R)-2-PCCA hydrochloride is not
publicly available, the synthesis of its analogs has been described in the literature.[4] The
general approach involves the synthesis of the cyclopropanecarboxylic acid moiety and
subsequent amide coupling with a substituted aniline derivative. The stereochemistry of the
cyclopropane ring is crucial for its activity.

Table 1: Chemical and Physical Properties of (1R,2R)-2-PCCA Hydrochloride

Property Value

Molecular Formula Cs30H39CI2N30

Molecular Weight 528.56 g/mol
Appearance White to light yellow solid

Soluble in DMSO and water. For in vivo use,
Solubility formulations with co-solvents such as PEG300

and Tween-80 are often employed.[5]

Store at 4°C for short-term and -20°C or -80°C
Storage
for long-term storage.[5]

Mechanism of Action and Signaling Pathway

(1R,2R)-2-PCCA hydrochloride acts as a potent agonist at the GPR88 receptor. GPR88
couples to inhibitory G proteins of the Gai/o family.[6] Upon agonist binding, GPR88 activation
leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic
adenosine monophosphate (CAMP) levels.[3][6] This reduction in cAMP modulates the activity
of downstream effectors such as Protein Kinase A (PKA), ultimately influencing neuronal
excitability.
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Preparation

Culture GPR88-expressing cells Prepare serial dilutions of (1R,2R)-2-PCCA

Seed cells into 384-well plate

Add compound to cells

Add Forskolin to stimulate cAMP

Incubate at room temperature

Anavlysis

(Measure intracellular cAMP Ievels)

Calculate EC50
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Pre-Test

Acclimate rats to housing and handling

Habituate rats to testing room

Administer (1R,2R)-2-PCCA or vehicle (i.p.)

Place rat in open field arena

Record locomotor activity

Post+Test

Y
Gnalyze locomotor parameters)
(Compare dose groups to vehicla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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